Cas no 63969-80-2 (ethyl 3-(2-formylphenyl)propanoate)

ethyl 3-(2-formylphenyl)propanoate structure
63969-80-2 structure
Product Name:ethyl 3-(2-formylphenyl)propanoate
CAS No:63969-80-2
MF:C12H14O3
MW:206.237763881683
CID:961053
PubChem ID:12241422
Update Time:2025-04-19

ethyl 3-(2-formylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(2-formylphenyl)propanoate
    • 3-(2-Formylphenyl)Propanoic Acid Ethyl Ester
    • AG-G-38922
    • CTK5C0323
    • MB05786
    • DB-319396
    • DTXSID90482018
    • SCHEMBL3174502
    • 63969-80-2
    • Inchi: 1S/C12H14O3/c1-2-15-12(14)8-7-10-5-3-4-6-11(10)9-13/h3-6,9H,2,7-8H2,1H3
    • InChI Key: JURVVSZGQBYHPR-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC=CC=1C=O)=O

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.99480
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